Cas no 2177450-04-1 (2-({[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-propyl-3,4-dihydroquinazolin-4-one)

• Product Name: 2-({[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-propyl-3,4-dihydroquinazolin-4-one
• CAS No: 2177450-04-1
• MF: C₂₁H₂₀N₄O₂S
• MW: 392.474102973938
• CID: 5325064
• Update Time: 2025-10-17

2-({[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-propyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-propyl-2-(((3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one
• 2-({[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-propyl-3,4-dihydroquinazolin-4-one
• 2-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-propylquinazolin-4-one

• Inchi： 1S/C21H20N4O2S/c1-3-11-25-20(26)16-9-4-5-10-17(16)22-21(25)28-13-18-23-19(24-27-18)15-8-6-7-14(2)12-15/h4-10,12H,3,11,13H2,1-2H3
• InChI Key： XTQOVCWDLHCDNS-UHFFFAOYSA-N
• SMILES： S(CC1=NC(C2C=CC=C(C)C=2)=NO1)C1=NC2C=CC=CC=2C(N1CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 587
• XLogP3: 4.5
• Topological Polar Surface Area: 96.9

Additional information on 2-({[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-propyl-3,4-dihydroquinazolin-4-one

Exploring the Potential of 2-({[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-propyl-3,4-dihydroquinazolin-4-one in Modern Pharmaceutical Research

The compound 2-({[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-propyl-3,4-dihydroquinazolin-4-one, identified by the CAS registry number CAS No. 2177450-04-1, has emerged as a promising molecule in the field of pharmaceutical research. This compound belongs to the class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a quinazolinone core with a sulfanyl group attached to an oxadiazole ring system. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.

Recent studies have highlighted the importance of quinazolinone derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the oxadiazole ring in this compound adds further complexity to its structure, potentially enhancing its ability to interact with biological targets such as kinases or other enzymes involved in cancer progression. Researchers have demonstrated that such heterocyclic systems can exhibit significant antiproliferative activity against various cancer cell lines, making them valuable candidates for further investigation.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the formation of the oxadiazole ring through condensation reactions and the subsequent attachment of the sulfanyl group to the quinazolinone core. These steps require precise control over reaction conditions to ensure high yields and purity. The development of efficient synthetic routes for such complex molecules is a critical area of research, as it directly impacts their scalability and availability for preclinical studies.

In terms of biological evaluation, this compound has shown remarkable selectivity towards certain cellular pathways. For instance, studies have revealed its ability to inhibit specific protein kinases that are overexpressed in various malignancies. This selectivity is a crucial factor in drug design, as it can reduce off-target effects and improve therapeutic efficacy. Moreover, preliminary pharmacokinetic studies suggest that this compound exhibits favorable bioavailability, which is essential for its potential use as an oral medication.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into how it interacts with target proteins at the atomic level. These findings have been instrumental in guiding subsequent modifications to the molecule's structure to optimize its binding affinity and pharmacokinetic profile.

In conclusion, the compound 2-({[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-propyl-3,4-dihydroquinazolin-4-one represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities position it as a strong candidate for further exploration in drug discovery programs. As research continues to unravel its full potential, this molecule may pave the way for innovative treatments in oncology and other therapeutic areas.